Cas no 919030-76-5 (3-(2E)-but-2-en-1-yl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2E)-but-2-en-1-yl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919030-76-5
• MF: C₂₂H₂₅N₅O₂
• MW: 391.466204404831
• CID: 6483472
• PubChem ID: 16626769
• Update Time: 2025-10-28

3-(2E)-but-2-en-1-yl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2E)-but-2-en-1-yl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• AKOS016337600
• Z247610718
• (E)-3-(but-2-en-1-yl)-1,6,7-trimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 3-((2E)but-2-enyl)-1,6,7-trimethyl-8-(phenylethyl)-1,3,5-trihydro-4-imidazolin o[1,2-h]purine-2,4-dione
• AKOS000754657
• F3234-0786
• 2-[(E)-but-2-enyl]-4,7,8-trimethyl-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• 919030-76-5

• Inchi： 1S/C22H25N5O2/c1-6-7-13-25-20(28)18-19(24(5)22(25)29)23-21-26(14(2)15(3)27(18)21)16(4)17-11-9-8-10-12-17/h6-12,16H,13H2,1-5H3/b7-6+
• InChI Key： FAIZPIQCIPVRPW-VOTSOKGWSA-N
• SMILES： O=C1C2=C(N(C)C(N1C/C=C/C)=O)N=C1N2C(C)=C(C)N1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 391.20082506g/mol
• Monoisotopic Mass: 391.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(2E)-but-2-en-1-yl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-(2E)-but-2-en-1-yl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Biology

3-(2E)-but-2-en-1-yl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 919030-76-5, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure combines elements of imidazopyrimidinone scaffolds with alkene and aromatic substituents, positioning it as a potential candidate for various biological applications. The compound's unique chemical profile has garnered attention due to its structural complexity and the potential pharmacological properties it may exhibit.

The imidazo1,2-gpurine core of this molecule is a privileged scaffold that has been extensively explored in drug discovery efforts. Its ability to interact with biological targets through multiple hydrogen bonding sites and hydrophobic interactions makes it an attractive candidate for developing novel therapeutic agents. In particular, the presence of a but-2-enyl side chain at the 3-position introduces a conformational flexibility that can be exploited to optimize binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies indicate that the 1,6,7-trimethyl substituents may play a crucial role in stabilizing the compound's bioactive conformation by enhancing its solubility and reducing metabolic degradation. Furthermore, the (1-phenylethyl) group at the 8-position introduces an aromatic moiety that could interact with specific pockets on biological targets, potentially modulating enzyme activity or receptor binding.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted ligands. The ability of 3-(2E)-but-2-en-1-yl-1,6,7-trimethyl-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione to engage with multiple receptors or enzymes simultaneously could offer therapeutic advantages over single-target agents. This concept is particularly relevant in treating complex diseases where multifactorial mechanisms are involved.

One of the most compelling aspects of this molecule is its potential as a lead compound for drug development. The combination of structural features such as the imidazopyrimidinone ring system, alkene functionality, and aromatic substituents provides a rich framework for medicinal chemists to modify and optimize. For instance, variations in the length or substitution pattern of the but-2-enyl side chain could fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Moreover，the presence of methyl groups at positions 1、6、7 enhances lipophilicity，which is often critical for crossing biological membranes. This balance between lipophilicity and polarizability is key to achieving optimal pharmacological activity. Computational studies have suggested that small modifications in these regions could significantly alter binding affinity without compromising overall bioactivity.

Recent experimental data also highlight the importance of steric hindrance in determining binding specificity. The bulky (1-phenylethyl) group may serve as a steric anchor，preventing off-target interactions while maintaining high affinity for the intended biological target. This design principle is increasingly being adopted in modern drug discovery programs to improve both efficacy and safety profiles.

The synthesis of such complex molecules presents its own set of challenges，but advances in synthetic methodologies have made it increasingly feasible to construct intricate scaffolds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient assembly of aryl and heterocyclic components，while protecting group strategies allow for selective functionalization at multiple sites.

As research continues to uncover new biological pathways and therapeutic targets，compounds like 3-(2E)-but-2-en-1-yl-1、6、7-trimethyl、8-(1、phenylethyl)-1H、2H、3H、4H、8H-imidazo1、2-gpurine、2、4-dione will undoubtedly play a pivotal role in next-generation drug development。Their unique structural features offer opportunities to address unmet medical needs through innovative molecular design。